Cas no 203642-77-7 (2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne)

2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne structure
203642-77-7 structure
Product Name:2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
CAS No:203642-77-7
MF:C17H34O5Si
MW:346.534367084503
CID:2602318
PubChem ID:329767774
Update Time:2025-04-21

2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne Chemical and Physical Properties

Names and Identifiers

    • 2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
    • 2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne, 97%
    • F71893
    • tert-butyl-dimethyl-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]silane
    • 4,7,10,13,16-Pentaoxa-3-silanonadec-18-yne, 2,2,3,3-tetramethyl-
    • BS-52806
    • starbld0013421
    • CS-0528843
    • 203642-77-7
    • MFCD24849723
    • MDL: MFCD24849723
    • Inchi: 1S/C17H34O5Si/c1-7-8-18-9-10-19-11-12-20-13-14-21-15-16-22-23(5,6)17(2,3)4/h1H,8-16H2,2-6H3
    • InChI Key: NVHJBVPAABUHIU-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCCOCCOCCOCCOCC#C

Computed Properties

  • Exact Mass: 346.21755072g/mol
  • Monoisotopic Mass: 346.21755072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 0.980 g/mL at 25 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.451

2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H315
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2810 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 25-38
  • Safety Instruction: 45
  • Hazardous Material Identification: T

2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
775606-500MG
2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 97%
500MG
¥516.46 2022-02-24
eNovation Chemicals LLC
Y1244391-1g
4,7,10,13,16-Pentaoxa-3-silanonadec-18-yne, 2,2,3,3-tetramethyl-
203642-77-7 98%
1g
$110 2024-06-06
eNovation Chemicals LLC
Y1244391-5g
4,7,10,13,16-Pentaoxa-3-silanonadec-18-yne, 2,2,3,3-tetramethyl-
203642-77-7 98%
5g
$290 2024-06-06
Key Organics Ltd
BS-52806-1G
2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 >97%
1g
£196.00 2025-02-08
Key Organics Ltd
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2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 >97%
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£561.00 2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1599507-100mg
2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 98%
100mg
¥150 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1599507-250mg
2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 98%
250mg
¥275 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1599507-1g
2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 98%
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¥858 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1599507-5g
2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 98%
5g
¥2800 2023-04-15
Ambeed
A1429467-100mg
2,2,3,3-Tetramethyl-4,7,10,13,16-pentaoxa-3-silanonadec-18-yne
203642-77-7 98%
100mg
$8.0 2025-02-22

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